Cas no 29287-25-0 (2-Propen-1-one, 3-(2,4-dihydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)-)

• Product Name: 2-Propen-1-one, 3-(2,4-dihydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)-
• CAS No: 29287-25-0
• MF: C₁₅H₁₂O₆
• MW: 288.252184867859
• CID: 1440699
• PubChem ID: 16721049
• Update Time: 2025-04-20

2-Propen-1-one, 3-(2,4-dihydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(2,4-dihydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)-
• CHEMBL244249
• BDBM50203986
• 1820795-00-3
• 3-(2,4-dihydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)prop-2-en-1-one
• 2,2'',4,4'',6''-pentahydroxychalcone
• PD180096
• (E)-3-(2,4-Dihydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)prop-2-en-1-one
• 2,2',4,4',6'-pentahydroxychalcone
• 29287-25-0

• Inchi： 1S/C15H12O6/c16-9-3-1-8(12(19)5-9)2-4-11(18)15-13(20)6-10(17)7-14(15)21/h1-7,16-17,19-21H/b4-2+
• InChI Key： MDRJIGPMMMALHB-DUXPYHPUSA-N
• SMILES： OC1C=C(O)C(/C=C/C(C2C(O)=CC(O)=CC=2O)=O)=CC=1

Computed Properties

• Exact Mass: 288.06336
• Monoisotopic Mass: 288.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 118.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones